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Cat. No.: S541826

Get Quote

Fundamental Physicochemical Properties

The table below summarizes the core physicochemical characteristics of Rosiglitazone Maleate, which are

essential for pre-formulation studies.

Property Description / Value Citation

Chemical
Name

(RS)-5-[4-(2-[methyl(pyridin-2-yl)amino]ethoxy)benzyl]thiazolidine-2,4-
dione (maleate)

[1] [2]

Molecular
Formula

C₁₈H₁₉N₃O₃S • C₄H₄O₄ [3] [2]

Molecular
Weight

473.5 g/mol [3]

CAS Number 155141-29-0 [3] [2]

Appearance White crystalline powder [2]

Melting Point 122 - 123 °C [1] [2]
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Property Description / Value Citation

Solubility Readily soluble in ethanol and buffered aqueous solutions (pH 2.3).
Soluble in DMSO (3 mg/mL) and DMF (10 mg/mL).

[3] [2]

pKa Information not available in search results

Analytical Methods for Characterization

Reliable analytical methods are critical for drug quantification and quality control. A well-validated Reverse-

Phase High-Performance Liquid Chromatography (RP-HPLC) method is described below.

Parameter Description Citation

Method Reversed-Phase HPLC (RP-HPLC) [4]

Objective Simultaneous determination of Rosiglitazone and Glimepiride in combined
dosage forms and human plasma.

[4]

Column Symmetry C18 (150 mm × 4.6 mm, 5 μm) [4]

Mobile Phase Acetonitrile : 0.02 M Phosphate Buffer, pH 5 (60:40, v/v) [4]

Flow Rate 1.0 mL/min [4]

Detection UV at 235 nm [4]

Injection
Volume

30 μL [4]

Retention
Time

Rosiglitazone: ~3.7 min; Glimepiride: ~4.66 min [4]

Linearity
Range

0.10 - 25 μg/mL for Rosiglitazone [4]

LOD/LOQ LOD: 0.04 μg/mL; LOQ: 0.13 μg/mL for Rosiglitazone [4]
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Formulation & Delivery System Parameters

To enhance solubility and delivery, Rosiglitazone has been incorporated into specialized systems like

cationic lipid emulsions and floating matrix tablets. Key formulation parameters and outcomes are listed

below.

Parameter Description Citation

Formulation Type Cationic Lipid Emulsion [5]

Key Excipients Cationic lipid (DOTAP), DOPE, castor oil, Tween 20, Tween 80 [5]

Droplet Size (Blank) 195 - 230 nm [5]

Droplet Size (Drug-
Loaded)

210 - 290 nm [5]

Encapsulation
Efficiency

> 90% [5]

Formulation Type Floating Matrix Tablet [6]

Key Excipients Gas-generating agent (sodium bicarbonate), hydrophilic polymers

(HPMC K15M, K4M, HPC, Carbopol 934P)

[6]

Release Mechanism Diffusion along with erosion [6]

Molecular Mechanisms of Action

Understanding the mechanism of action is part of comprehensive drug characterization. Rosiglitazone's

primary target is the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ), a nuclear receptor

that regulates genes involved in glucose and lipid metabolism [7] [3].

The following diagram illustrates the primary PPARγ-mediated pathway and an alternative AMPK activation

pathway:
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Rosiglitazone's primary action is activating PPARγ, which regulates gene expression. It may also activate

AMPK, either by increasing the cellular AMP:ATP ratio or through an alternative pathway [7] [8].

Conclusion

In summary, for the physicochemical characterization of Rosiglitazone Maleate:

The fundamental properties (e.g., solubility, melting point) provide a basis for understanding its

behavior.
The HPLC method is a robust, validated protocol for precise quantification in various matrices.

The formulation parameters for emulsion and floating tablet systems offer proven starting points for
developing effective delivery platforms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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